3-Methylbutane-1,2-diol
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to 3-Methylbutane-1,2-diol often involves catalytic processes or reactions that introduce hydroxyl groups into the parent hydrocarbon structure. For instance, an analogous compound, 2-methylbutane-1,2,3,4-tetraol, is synthesized as racemates and enantiomerically enriched materials, indicating that chiral synthesis techniques can be applicable (Lessmeier et al., 2018).
Molecular Structure Analysis
The molecular structure of diols like this compound is crucial in determining their reactivity and interactions. The presence of two hydroxyl groups can lead to intramolecular hydrogen bonding, significantly impacting the compound's physical state and reactivity. For example, 1,1-diphenylbutane-1,3-diol showcases intramolecular hydrogen bonding involving the hydroxyl groups, highlighting the potential structural characteristics of diols (Carvalho et al., 1996).
Chemical Reactions and Properties
Diols, including this compound, can undergo a variety of chemical reactions, primarily due to the reactivity of the hydroxyl groups. These reactions may include esterification, etherification, and oxidation. The reactivity of diols with other compounds can lead to a wide array of derivatives with diverse chemical properties.
Physical Properties Analysis
The physical properties of diols like this compound can be influenced by their molecular structure, particularly the presence and positioning of hydroxyl groups. Diols can exhibit different phase states under varying conditions, as demonstrated by studies on similar compounds. For example, 2-methylbutane-1,2,3,4-tetraol shows subambient glass transition temperatures, indicating that it tends to be in a liquid state under certain conditions, which could also be relevant for this compound (Lessmeier et al., 2018).
Scientific Research Applications
Ultrasonic Properties in Aqueous Solutions : 3-Methylbutane-1,3-diol, a structural analog of 3-Methylbutane-1,2-diol, has been studied for its ultrasonic properties in aqueous solutions. These diols act as water-structure promoters, and their hydrophobicity significantly influences the solvent structure. This has implications for understanding the interaction of such diols with water and their potential applications in ultrasonics (Nishikawa, Nakayama, & Nakao, 1988).
Secondary Organic Aerosols : Research on 2-Methylbutane-1,2,3,4-tetraol, which is closely related to this compound, highlights its significance as a marker compound for isoprene-derived secondary organic aerosols (SOAs). The study's findings on its physical phase state can provide insights into the behavior of similar compounds like this compound in atmospheric chemistry (Lessmeier, Dette, Godt, & Koop, 2018).
Biochemical Production : The metabolic engineering of Escherichia coli for producing butane-2,3-diol, a compound structurally similar to this compound, from glucose, is a significant development. This biotechnological approach could potentially be applied to the production of this compound and its derivatives (Chu et al., 2015).
Synthetic Methods in Organic Chemistry : Progress in the synthetic methods of dimethylbutane diols, which includes compounds like this compound, has been explored. Such compounds have applications in asymmetric organic synthesis, suggesting potential uses for this compound in this field (Hu & Shan, 2020).
Pharmaceutical Applications : Pentane-1,5-diol, another structurally related diol, has been identified as an effective percutaneous absorption enhancer in dermatological preparations. This suggests potential dermatological applications for this compound in pharmaceutical formulations (Faergemann, Wahlstrand, Hedner, Johnsson, Neubert, Nyström, & Maibach, 2005).
Safety and Hazards
Mechanism of Action
- 3-Methylbutane-1,2-diol (also known as 1,2-butanediol, 3-methyl-) primarily targets the protein biphenyl-2,3-diol 1,2-dioxygenase . This enzyme plays a crucial role in the degradation of aromatic compounds.
- ADME Properties :
- Absorption : The compound’s absorption mechanism remains an area of study. It likely involves reaction kinetics with water, influencing solvent structure .
Target of Action
Pharmacokinetics
properties
IUPAC Name |
3-methylbutane-1,2-diol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12O2/c1-4(2)5(7)3-6/h4-7H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJJZIMFAIMUSBW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(CO)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40871392 | |
Record name | 3-Methylbutane-1,2-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40871392 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
104.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
50468-22-9 | |
Record name | 3-Methyl-1,2-butanediol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=50468-22-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Methyl-1,2-butanediol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0050468229 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Methylbutane-1,2-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40871392 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-methylbutane-1,2-diol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.051.435 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3-METHYL-1,2-BUTANEDIOL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SKK32A493R | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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